3-(3,5-dimethoxyphenyl)-5-[(4-fluorobenzyl)thio]-4H-1,2,4-triazole

• IUPAC Name: 5-(3,5-dimethoxyphenyl)-3-[(4-fluorophenyl)methylsulfanyl]-1H-1,2,4-triazole
• InChI: InChI=1S/C17H16FN3O2S/c1-22-14-7-12(8-15(9-14)23-2)16-19-17(21-20-16)24-10-11-3-5-13(18)6-4-11/h3-9H,10H2,1-2H3,(H,19,20,21)
• InChI Key: JJPMYPFFWOKBKV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C2=NC(=NN2)SCC3=CC=C(C=C3)F)OC
• Molecular Formula: C17H16FN3O2S
• Molecular Weight: 345.4 g/mol

Description

3-(3,5-dimethoxyphenyl)-5-[(4-fluorobenzyl)thio]-4H-1,2,4-triazole is a chemical compound that has been synthesized for various scientific research purposes. This compound has gained attention due to its potential applications in the field of medicinal chemistry, specifically in the development of new drugs for the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of 3-(3,5-dimethoxyphenyl)-5-[(4-fluorobenzyl)thio]-4H-1,2,4-triazole is not fully understood. However, it is believed that the compound may work by inhibiting certain enzymes or proteins in the body that are involved in the development of cancer cells or inflammatory responses.
Biochemical and Physiological Effects:
Studies have shown that 3-(3,5-dimethoxyphenyl)-5-[(4-fluorobenzyl)thio]-4H-1,2,4-triazole can have various biochemical and physiological effects on the body. It has been found to inhibit the growth of cancer cells in vitro, as well as to reduce inflammation and bacterial growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(3,5-dimethoxyphenyl)-5-[(4-fluorobenzyl)thio]-4H-1,2,4-triazole in lab experiments is its potential as a new drug candidate for the treatment of various diseases. However, one limitation is that further studies are needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the research and development of 3-(3,5-dimethoxyphenyl)-5-[(4-fluorobenzyl)thio]-4H-1,2,4-triazole. One potential direction is to conduct further studies on its anti-cancer properties and potential use in cancer treatment. Another direction is to investigate its anti-inflammatory and anti-bacterial properties for the development of new drugs for the treatment of various diseases. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 3-(3,5-dimethoxyphenyl)-5-[(4-fluorobenzyl)thio]-4H-1,2,4-triazole involves the reaction of 3,5-dimethoxyphenyl hydrazine with 4-fluorobenzyl chloride in the presence of sodium hydride. The resulting product is then reacted with carbon disulfide and sodium hydroxide to yield the final product.

Scientific Research Applications

The 3-(3,5-dimethoxyphenyl)-5-[(4-fluorobenzyl)thio]-4H-1,2,4-triazole compound has been used in various scientific research studies, particularly in the field of medicinal chemistry. It has been tested for its potential as an anti-cancer agent, as well as for its anti-inflammatory and anti-bacterial properties.